![molecular formula C15H13NO2S2 B5185989 3-ethyl-5-[4-(2-propyn-1-yloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5185989.png)
3-ethyl-5-[4-(2-propyn-1-yloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethyl-5-[4-(2-propyn-1-yloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one is a compound that has gained interest in scientific research due to its potential applications in medicine and biotechnology. This compound is also known as ETT or ETT-401 and is a thiazolidinone derivative.
Mechanism of Action
The mechanism of action of ETT is not fully understood. However, it is believed to work by inhibiting various enzymes and pathways that are involved in the progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
ETT has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the replication of viruses. ETT has also been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using ETT in lab experiments include its potent anti-cancer and anti-inflammatory properties, as well as its potential use as a diagnostic tool. However, the limitations of using ETT include its high cost and limited availability.
Future Directions
There are several future directions for research on ETT. These include:
1. Further studies on the mechanism of action of ETT.
2. Development of more efficient and cost-effective synthesis methods.
3. Investigation of the potential use of ETT as a diagnostic tool for various diseases.
4. Clinical trials to evaluate the safety and efficacy of ETT in humans.
5. Exploration of the potential use of ETT in combination with other drugs for the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of ETT involves the reaction of 2-propyn-1-yloxy-4-nitrobenzaldehyde with 3-ethyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a base catalyst. This reaction leads to the formation of ETT, which is then purified and characterized using various analytical techniques.
Scientific Research Applications
ETT has been studied extensively for its potential applications in medicine and biotechnology. It has been shown to possess anti-cancer, anti-inflammatory, and anti-viral properties. ETT has also been studied for its potential use as a diagnostic tool for various diseases.
properties
IUPAC Name |
(5Z)-3-ethyl-5-[(4-prop-2-ynoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2S2/c1-3-9-18-12-7-5-11(6-8-12)10-13-14(17)16(4-2)15(19)20-13/h1,5-8,10H,4,9H2,2H3/b13-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNBTWOTGXIYBS-RAXLEYEMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC#C)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-3-ethyl-5-[4-(prop-2-yn-1-yloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.